[(3R,4S)-4-Ethoxy-1-(4-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine

• IUPAC Name: [(3R,4S)-4-ethoxy-1-(4-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine
• InChI: InChI=1S/C13H19N3O5S/c1-2-21-13-9-15(8-10(13)7-14)22(19,20)12-5-3-11(4-6-12)16(17)18/h3-6,10,13H,2,7-9,14H2,1H3/t10-,13-/m1/s1
• InChI Key: CFGHOKQRMMPAPD-ZWNOBZJWSA-N
• Canonical SMILES: CCOC1CN(CC1CN)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CCO[C@@H]1CN(C[C@H]1CN)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H19N3O5S
• Molecular Weight: 329.37 g/mol

Description

“[(3R,4S)-4-Ethoxy-1-(4-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine” is a compound with the molecular formula C13H19N3O5S. It contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. Pyrrolidine rings are widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of compounds with a pyrrolidine ring can be achieved through two main strategies. The first involves ring construction from different cyclic or acyclic precursors, while the second involves the functionalization of preformed pyrrolidine rings. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers can lead to a different biological profile of drug candidates.

Molecular Structure Analysis

The structure of “[(3R,4S)-4-Ethoxy-1-(4-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine” is characterized by a pyrrolidine ring, an ethoxy group, a nitrophenyl group, and a sulfonyl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The pyrrolidine ring in the molecule can undergo various chemical reactions. These include ring construction from different cyclic or acyclic precursors and functionalization of preformed pyrrolidine rings. The exact chemical reactions that “[(3R,4S)-4-Ethoxy-1-(4-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine” can undergo are not specified in the retrieved papers.

Physical And Chemical Properties Analysis

The molecular weight of “[(3R,4S)-4-Ethoxy-1-(4-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine” is 329.37. Other physical and chemical properties are not specified in the retrieved papers.

Future Directions

The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles. Future research could focus on exploring the influence of different substituents on the biological activity of compounds with a pyrrolidine ring.